Cas no 91298-66-7 ((S)-3-Aminohexanoic acid)

• Product Name: (S)-3-Aminohexanoic acid
• CAS No: 91298-66-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 1962824
• PubChem ID: 13326183
• Update Time: 2024-10-26

(S)-3-Aminohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminohexanoic acid
• 3-Aminohexanoic acid
• (3S)-(+)-3-Aminohexanoic acid
• AKOS006339320
• (3S)-3-aminohexanoic acid
• EN300-746878
• 91298-66-7
• (S)-3-aminohexanoicacid
• YIJFIIXHVSHQEN-YFKPBYRVSA-N
• N15479
• SCHEMBL4936727
• Hexanoic acid, 3-amino-, (S)-

• Inchi： 1S/C6H13NO2/c1-2-3-5(7)4-6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： YIJFIIXHVSHQEN-YFKPBYRVSA-N
• SMILES： OC(C[C@H](CCC)N)=O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 240.4±23.0 ºC (760 Torr),
• Flash Point: 99.2±22.6 ºC,
• Solubility: Dissolution (72 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives